![molecular formula C12H15N3OS B2387202 3-methyl-2-(thian-4-yloxy)-3H-imidazo[4,5-b]pyridine CAS No. 2199572-92-2](/img/structure/B2387202.png)
3-methyl-2-(thian-4-yloxy)-3H-imidazo[4,5-b]pyridine
Overview
Description
3-methyl-2-(thian-4-yloxy)-3H-imidazo[4,5-b]pyridine is a heterocyclic compound that has been the subject of scientific research due to its potential applications in medicinal chemistry. This compound is also known as TAK-659 and has been shown to have promising anti-cancer properties. In
Scientific Research Applications
Antioxidant Activity
Thiazolo[4,5-b]pyridines, which are structurally similar to the compound , have been found to exhibit high antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antimicrobial Activity
These compounds have also been reported to have antimicrobial properties . This means they can kill microorganisms or stop their growth, making them potentially useful in the treatment of infectious diseases.
Herbicidal Activity
Thiazolo[4,5-b]pyridines have shown herbicidal activity . This suggests they could be used in the development of new herbicides for controlling unwanted vegetation.
Anti-inflammatory Activity
These compounds have demonstrated anti-inflammatory effects . Inflammation is a biological response to harmful stimuli, and substances with anti-inflammatory activity can help reduce this response.
Antifungal Activity
Thiazolo[4,5-b]pyridines have been found to have antifungal properties . This means they can kill fungi or inhibit their growth, which could be useful in treating fungal infections.
Antitumor Activity
These compounds have shown antitumor activity . This suggests they could be used in the development of new treatments for cancer.
Mechanism of Action
Target of Action
Similar compounds, such as thiazolo[3,2-a]pyridines and thiazolo[4,5-b]pyridines, have been reported to interact with a wide range of targets due to their broad pharmacological activities .
Mode of Action
It’s worth noting that similar compounds have been found to exhibit antimicrobial, apoptotic, and antitumor activities . Some representatives of this class of compounds are inhibitors of DNA gyrase and SARS-Cov-2 glycoprotein .
Biochemical Pathways
Similar compounds have been reported to exhibit a broad spectrum of pharmacological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Similar compounds have been reported to exhibit antimicrobial, apoptotic, and antitumor activities .
Action Environment
The stability and efficacy of similar compounds may be influenced by factors such as temperature, ph, and the presence of other compounds .
properties
IUPAC Name |
3-methyl-2-(thian-4-yloxy)imidazo[4,5-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-15-11-10(3-2-6-13-11)14-12(15)16-9-4-7-17-8-5-9/h2-3,6,9H,4-5,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZZYDIXDPZCITP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)N=C1OC3CCSCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-2-(thian-4-yloxy)-3H-imidazo[4,5-b]pyridine | |
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